Cas no 18601-34-8 (bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron)
18601-34-8 structure
Product Name:bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron
CAS No:18601-34-8
MF:C32H34Fe2N4O5
MW:666.326170444489
CID:235618
Update Time:2023-11-19
bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron Chemical and Physical Properties
Names and Identifiers
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- Iron,bis[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-m-oxodi- (9CI)
- (μ-oxo)bis[(1,2-ethanediamino-N,N'-bis(salicylidene))iron(III)]
- Bis((2,2'-(ethylenebis(nitrilomethylidyne))bis(phenolato))(2-)-N,N',O,O')-mu-oxodiiron
- CID 136056754
- bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron
-
- Inchi: 1S/2C16H16N2O2.2Fe.H2O/c2*19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;;;/h2*1-8,11-12,19-20H,9-10H2;;;1H2/b17-11+,18-12+;17-11-,18-12-;;;
- InChI Key: BTDZFHRUSXRMTN-POVFTJOGSA-N
- SMILES: [Fe].[Fe].O.OC1C=CC=CC=1/C=N\CC/N=C\C1C=CC=CC=1O.OC1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 0
- Complexity: 676
- Topological Polar Surface Area: 131
bis[[2,2'-[ethylenebis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-mu-oxodiiron Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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